Cas no 1000536-35-5 (2-(Cyanomethyl)nicotinonitrile)

• Product Name: 2-(Cyanomethyl)nicotinonitrile
• CAS No: 1000536-35-5
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 824027
• PubChem ID: 21276794
• Update Time: 2025-10-29

2-(Cyanomethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Cyanomethyl)nicotinonitrile
• 2-(cyanomethyl)pyridine-3-carbonitrile
• 3-Cyano-2-Pyridineacetonitrile
• AK-49189
• ANW-69064
• CTK8C2824
• KB-223964
• 2-Cyanomethyl-nicotinonitrile
• DB-366381
• DTXSID80611890
• AKOS006312514
• 1000536-35-5
• CS-0340027
• SCHEMBL10527716

• MDL： MFCD09924381
• Inchi： 1S/C8H5N3/c9-4-3-8-7(6-10)2-1-5-11-8/h1-2,5H,3H2
• InChI Key： PEWTXYKOGAPLSZ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C#N)C=1CC#N

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-(Cyanomethyl)nicotinonitrile

Comprehensive Guide to 2-(Cyanomethyl)nicotinonitrile (CAS No. 1000536-35-5): Properties, Applications, and Market Insights

2-(Cyanomethyl)nicotinonitrile (CAS No. 1000536-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its cyanomethyl and nicotinonitrile functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₅N₃, and unique structural features make it valuable for designing novel bioactive molecules.

The compound's high reactivity and selective binding properties have positioned it as a key building block in drug discovery. Researchers frequently explore 2-(Cyanomethyl)nicotinonitrile derivatives for developing kinase inhibitors, which are crucial in targeted cancer therapies. Recent studies highlight its potential in addressing drug-resistant mutations, a pressing challenge in modern medicine.

In material science, 1000536-35-5 demonstrates remarkable utility for creating functionalized polymers with enhanced thermal stability. Its incorporation into polymer backbones improves material properties for electronics applications, particularly in flexible displays and organic semiconductors – areas experiencing exponential growth due to wearable technology demands.

The global market for nicotinonitrile-based compounds shows consistent expansion, driven by pharmaceutical R&D investments. Analytical reports indicate a compound annual growth rate (CAGR) of 6.8% for similar intermediates, with Asia-Pacific emerging as the fastest-growing region. This trend reflects the increasing importance of heterocyclic nitriles in medicinal chemistry pipelines.

Synthetic routes to 2-(Cyanomethyl)nicotinonitrile typically involve cyanation reactions of appropriate pyridine precursors. Recent advancements in catalytic cyanation methodologies have improved yields while reducing environmental impact, aligning with green chemistry principles. These process optimizations address growing industry concerns about sustainable synthesis practices.

Quality control protocols for CAS 1000536-35-5 emphasize rigorous purity standards, typically ≥98% by HPLC analysis. The compound's stability profile requires storage under inert atmosphere conditions, with recommended temperatures below -20°C for long-term preservation. These specifications ensure reliable performance in sensitive applications.

Emerging research explores the compound's potential in crop protection formulations, particularly for developing next-generation plant growth regulators. Its structural motifs show promising activity against fungal pathogens, offering alternatives to conventional agrochemicals amid increasing regulatory restrictions.

Analytical characterization of 2-(Cyanomethyl)nicotinonitrile typically employs NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and IR spectroscopy. These techniques confirm structural integrity and identify potential impurities that could affect downstream applications in sensitive chemical processes.

The compound's safety profile has been extensively documented, with proper handling requiring standard laboratory precautions. Material safety data sheets (MSDS) provide comprehensive guidance on personal protective equipment (PPE) requirements and emergency procedures, ensuring compliance with international chemical safety standards.

Future prospects for 1000536-35-5 appear promising, with patent analyses revealing growing interest from major pharmaceutical companies. The compound's scaffold features in several recent patent applications for metabolic disorder treatments and neurological therapeutics, indicating expanding therapeutic applications.

For researchers sourcing 2-(Cyanomethyl)nicotinonitrile, verification of supplier certifications (such as ISO 9001) and batch-specific analytical data is essential. The compound's specialized nature demands partnerships with reputable manufacturers capable of maintaining consistent quality control standards across production scales.

Environmental fate studies suggest that nicotinonitrile derivatives undergo relatively rapid biodegradation under aerobic conditions. This characteristic enhances their attractiveness compared to persistent organic compounds, particularly in applications requiring environmental compatibility assessments.

Recent computational chemistry studies have modeled the electronic properties of 2-(Cyanomethyl)nicotinonitrile, providing insights into its reactivity patterns. These in silico approaches accelerate the design of novel derivatives by predicting structure-activity relationships before laboratory synthesis.

The compound's cost-performance ratio remains favorable compared to alternative intermediates with similar functionality. Market intelligence suggests stable pricing trends, supported by established synthetic routes and available starting materials in the fine chemicals supply chain.

Regulatory landscapes for 1000536-35-5 vary by jurisdiction, with most regions classifying it as a standard research chemical. Compliance with REACH regulations in the EU and analogous frameworks elsewhere ensures uninterrupted international trade for research and development purposes.